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Compound of Interest

Compound Name: Tungsten-180

Cat. No.: B080118

For researchers, scientists, and drug development professionals, the accurate and precise
guantification of Tungsten-180 (18°W) is critical in various applications, from geological studies
to the development of novel radiopharmaceuticals. This guide provides a comprehensive
comparison of analytical methods for 18°W, supported by experimental data and detailed
protocols. We also explore the available reference materials crucial for method validation and
ensuring data integrity.

Reference Materials for Method Validation

The foundation of any robust analytical method is its validation against certified reference
materials (CRMs). For tungsten analysis, several options are available, ranging from natural
isotopic abundance standards to matrix-specific materials.

Commercially Available Certified Reference Materials (CRMs):

Several reputable suppliers offer tungsten CRMs suitable for calibrating instrumentation and
validating analytical methods. These standards provide certified values for tungsten
concentration and/or isotopic composition.
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Product Description

Supplier

Intended Use

Isotopic Certified Reference

Material of Natural Tungsten

LGC Standards

Calibration and validation of

isotopic analysis methods.[1]

Tungsten Standard for ICP

Sigma-Aldrich (TraceCERT®)

Calibration of ICP-AES, ICP-
MS, and other analytical

techniques.[2]

Inorganic Certified Reference

Materials and Standards

Agilent Technologies

Calibration and quality control

for elemental analysis.[3]

NIST SRM 3163

National Institute of Standards
and Technology (NIST)

A widely used standard for
tungsten isotopic

measurements.[4]

Tungsten Carbide Certified

Reference Materials

Alpha Resources

Determining carbon and sulfur
content in tungsten carbide

matrices.[5]

In-House and Matrix-Specific Reference Materials:

In instances where commercially available CRMs do not match the sample matrix, the

development of in-house reference materials is a viable alternative. For example, researchers

have developed tungsten-on-graphite reference materials for applications in nuclear fusion

research, where understanding tungsten transport is crucial.[6] This approach ensures that the
calibration standards and the samples have a similar matrix, minimizing potential interferences
and improving the accuracy of the results.[6]

Comparison of Analytical Methods for Tungsten-180

The two primary techniques for the sensitive and selective analysis of tungsten isotopes are
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-
Atomic Emission Spectrometry (ICP-AES). For high-precision isotope ratio measurements,
Multi-Collector ICP-MS (MC-ICP-MS) is the gold standard.
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Performance Double-Spike MC-

ICP-MS ICP-AES
Parameter ICP-MS
Precision Excellent (£0.018%o in Good (RSD <1% with

(Repeatability)

6186/184W)[7]

High (RSD <1%)[8]

internal standard)

Accuracy

High (Corrects for
instrumental mass
bias and procedural

fractionation)

High (>99% spike

recovery)[8]

Good (Results
consistent with

certified values)[9]

Limit of Detection
(LOD)

Not typically used for

isotope ratios

Very Low (0.05 pg/L)
[8]

Low (1.2 pg/L in
water, higher in

complex matrices)[10]

Limit of Quantification

(LOQ)

Not typically used for

isotope ratios

Low (0.1 pg/L)[8]

Moderate (Dependent
on matrix and

instrument)

Excellent (r2 of 0.995

Excellent (Correlation

Good (Typically 6

Linearity over a range of coefficient 21.0000 orders of magnitude)
mixtures)[7] over 0.1-200 pg/L)[8] [11]

Throughput Lower High High

Cost High Medium-High Medium

Primary Application

High-precision isotope

ratio analysis

Trace elemental and

isotopic analysis

Elemental analysis at
moderate to high

concentrations

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are

protocols for the key analytical techniques discussed.

Double-Spike Multi-Collector ICP-MS (MC-ICP-MS) for
High-Precision Isotope Analysis
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This method utilizes a 18°W-183\W double-spike to correct for instrumental mass bias and
isotope fractionation during sample preparation, enabling highly precise and accurate tungsten
isotope ratio measurements.[7]

1. Sample Preparation and Spiking:

e An accurately weighed aliquot of the sample is dissolved using an appropriate acid digestion
method.

e A known amount of the 18°W-183\) double-spike is added to the sample solution before any
chromatographic separation. This ensures that the spike and sample isotopes are in
equilibrium and experience the same fractionation during processing.

2. Chromatographic Separation:

e Anion-exchange chromatography is employed to separate tungsten from the sample matrix.
This is a critical step to remove isobaric interferences, particularly from Hafnium (8°Hf) which
interferes with 180W.

3. Instrumental Analysis:
e The purified tungsten fraction is introduced into a Multi-Collector ICP-MS.

e The instrument is configured to simultaneously measure the ion beams of the tungsten
isotopes of interest (e.g., 18OW, 182\, 183\)\/ 184\\/ 186\\/),

o Data is acquired in static mode, with multiple cycles of measurements to improve statistical
precision.

4. Data Processing:

e The measured isotope ratios are corrected for instrumental mass fractionation using the
known isotopic composition of the double-spike and an iterative data reduction scheme.[12]

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) for Trace Tungsten Analysis
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ICP-MS is a highly sensitive technique for quantifying trace levels of tungsten in various

matrices, including pharmaceutical products.[8]

. Sample Preparation:

For liquid samples such as syringe extracts, a simple dilution with a suitable diluent (e.g.,
0.5% ammonium hydroxide) is often sufficient.[3]

Solid samples typically require acid digestion, for which a mixture of nitric acid and
hydrofluoric acid is effective for dissolving tungsten-containing materials.[2]

. Calibration:

A calibration curve is prepared using a series of tungsten standard solutions of known
concentrations. The calibration range should bracket the expected concentration of tungsten
in the samples.[8] A typical range is 0.1-200 pg/L.[8]

An internal standard (e.g., Iridium) is added to all standards and samples to correct for
instrumental drift and matrix effects.[8]

. Instrumental Analysis:
The prepared samples and standards are introduced into the ICP-MS.

The instrument is optimized for tungsten analysis, selecting a specific isotope (e.g., 82W or
184\\) for quantification.

Potential polyatomic interferences should be assessed and, if necessary, mitigated using a
collision/reaction cell.

. Data Analysis:

The concentration of tungsten in the samples is determined by comparing their signal
intensities to the calibration curve.

Method validation parameters such as accuracy (spike recovery) and precision
(repeatability) are calculated. Accuracies of >99% and precision with a relative standard
deviation (RSD) of <1% are achievable.[8]
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Inductively Coupled Plasma-Atomic Emission
Spectrometry (ICP-AES) for Tungsten Analysis

ICP-AES is a robust and reliable technique for the determination of tungsten at parts-per-
million (ppm) levels, particularly in metallurgical and industrial samples.[9]

1. Sample Preparation:

o Arapid borate fusion method can be employed for the decomposition of high-speed steel
samples.[9] The sample is first decomposed with a mixture of hydrofluoric and nitric acid,
followed by fusion with lithium tetraborate.[9]

e The resulting fused bead is dissolved in nitric acid containing tartaric acid to prevent the
hydrolysis of tungsten.[9]

2. Calibration:

o Matrix-matched calibration standards are prepared to mimic the composition of the sample
solutions. This is crucial for minimizing matrix effects.

o A calibration curve is generated by measuring the emission intensity of the standards at a
specific wavelength for tungsten (e.g., 207.911 nm).

3. Instrumental Analysis:
e The sample and standard solutions are introduced into the ICP-AES.

e The instrument parameters, such as RF power and nebulizer gas flow rate, are optimized for
tungsten analysis.

e The emission intensity of tungsten is measured at the selected analytical wavelength.
4. Data Analysis:
e The concentration of tungsten in the samples is calculated from the calibration curve.

e The accuracy of the method can be verified by analyzing certified reference materials.
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Visualizing Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in
the analytical methods described.

Sample Preparation Analysis Data Processing

Sample Weighing 3 Add 180W-183\\ 3 Anion-Exchange 3 MC-ICP-MS 3 Data Reduction and
and Dissolution Double-Spike Chromatography Analysis Isotope Ratio Calculation

Click to download full resolution via product page

Workflow for Double-Spike MC-ICP-MS Analysis.

Preparation
Sample Preparation Add Internal ) )
(Dilution or Digestion) » Standard (e.g., In Analysis Data Processing
. . ICP-MS Quantification using
Calibration . Analysis > “Calibration Curve
Prepare Calibration . Add Internal
Standards Standard

Click to download full resolution via product page

Workflow for Trace Tungsten Analysis by ICP-MS.
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Workflow for Tungsten Analysis by ICP-AES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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